Cas no 2229223-73-6 (1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid
• CAS No: 2229223-73-6
• MF: C₆H₆F₄O₂
• MW: 186.104256153107
• CID: 6583669
• PubChem ID: 165632424
• Update Time: 2025-05-24

1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid
• EN300-1946601
• 2229223-73-6

• Inchi： 1S/C6H6F4O2/c7-3(8)6(9,10)5(1-2-5)4(11)12/h3H,1-2H2,(H,11,12)
• InChI Key： MOFPTQGWPGTTOH-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C1(C(=O)O)CC1)F

Computed Properties

• Exact Mass: 186.03039208g/mol
• Monoisotopic Mass: 186.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid

Introduction to 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 2229223-73-6)

1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2229223-73-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring and a tetrafluoroethyl substituent, which endows it with distinct chemical reactivity and potential applications in various scientific domains.

The molecular structure of 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a carboxylic acid group at one position and a 1,1,2,2-tetrafluoroethyl group at another. The cyclopropane moiety is known for its high ring strain, which makes it highly reactive and susceptible to various chemical transformations. This reactivity is further modulated by the electron-withdrawing nature of the tetrafluoroethyl group, which influences the electronic distribution across the molecule. Such structural features make this compound an intriguing candidate for synthetic chemistry and drug development.

In recent years, there has been growing interest in the exploration of fluorinated compounds due to their enhanced metabolic stability and bioavailability when incorporated into drug molecules. The presence of fluorine atoms in 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid contributes to its potential as a building block for the synthesis of novel pharmaceutical agents. Researchers have been investigating its utility in developing compounds with improved pharmacokinetic profiles and therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The cyclopropane ring can serve as a scaffold for designing molecules with specific biological activities. For instance, studies have shown that cyclopropane-containing compounds can exhibit potent antimicrobial and anti-inflammatory properties. The tetrafluoroethyl group adds an additional layer of complexity, allowing for further functionalization and tailoring of the molecule's properties. This combination makes 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid a versatile intermediate for synthesizing a wide range of bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies have suggested that 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid may interact with biological targets in unique ways due to its structural features. These insights are crucial for designing experiments aimed at optimizing its pharmacological properties. By leveraging computational tools alongside traditional synthetic methods, scientists can accelerate the discovery process and identify promising candidates for further development.

The synthesis of 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for chemists. The strained nature of the cyclopropane ring requires careful handling to prevent unwanted side reactions. However, recent methodologies have demonstrated effective strategies for constructing this motif while maintaining high yields and purity. These advances are essential for ensuring that researchers can access sufficient quantities of the compound for their studies.

In addition to its pharmaceutical applications, 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid has shown promise in materials science. Fluorinated compounds are often used in the development of advanced materials due to their unique properties such as low friction coefficients and high thermal stability. The structural features of this compound make it a potential candidate for creating novel polymers or coatings with enhanced performance characteristics.

The future prospects for 1-(1,1,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid are bright given its diverse range of potential applications. As research continues to uncover new uses for fluorinated compounds, this molecule is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing its full potential as a tool for scientific discovery and innovation.